Cas no 269736-40-5 (1-isothiocyanato-2,4-bis(trifluoromethyl)benzene)

1-isothiocyanato-2,4-bis(trifluoromethyl)benzene structure
269736-40-5 structure
Product Name:1-isothiocyanato-2,4-bis(trifluoromethyl)benzene
CAS No:269736-40-5
MF:C9H3F6NS
MW:271.182241678238
CID:1429011
PubChem ID:2756745
Update Time:2025-04-20

1-isothiocyanato-2,4-bis(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-isothiocyanato-2,4-bis(trifluoromethyl)benzene
    • 2,4-Bis(trifluoromethyl)phenylisothiocyanate
    • AC1MBU9S
    • CTK8A7612
    • AG-A-25631
    • 2,4-bis-(Trifluoromethyl)phenylisothiocyanate
    • DTXSID40373508
    • AKOS037653009
    • FS-6436
    • SCHEMBL7061834
    • XLGDIBPVRZAYLD-UHFFFAOYSA-N
    • 269736-40-5
    • MDL: MFCD03840360
    • Inchi: 1S/C9H3F6NS/c10-8(11,12)5-1-2-7(16-4-17)6(3-5)9(13,14)15/h1-3H
    • InChI Key: XLGDIBPVRZAYLD-UHFFFAOYSA-N
    • SMILES: S=C=NC1=CC=C(C(F)(F)F)C=C1C(F)(F)F

Computed Properties

  • Exact Mass: 270.98900
  • Monoisotopic Mass: 270.98903925g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 44.4Ų

Experimental Properties

  • PSA: 44.45000
  • LogP: 4.45850

1-isothiocyanato-2,4-bis(trifluoromethyl)benzene Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-isothiocyanato-2,4-bis(trifluoromethyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
019478-1g
2,4-Bis(trifluoromethyl)phenylisothiocyanate
269736-40-5 99%
1g
£178.00 2022-03-01
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD